Cas no 2229630-97-9 (4-(2,2,2-trifluoro-1-hydroxyethyl)benzene-1,2,3-triol)

• Product Name: 4-(2,2,2-trifluoro-1-hydroxyethyl)benzene-1,2,3-triol
• CAS No: 2229630-97-9
• MF: C₈H₇F₃O₄
• MW: 224.133993387222
• CID: 6270196
• PubChem ID: 88095419
• Update Time: 2025-11-02

4-(2,2,2-trifluoro-1-hydroxyethyl)benzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-(2,2,2-trifluoro-1-hydroxyethyl)benzene-1,2,3-triol
• EN300-1941970
• 2229630-97-9
• SCHEMBL7124991

• Inchi： 1S/C8H7F3O4/c9-8(10,11)7(15)3-1-2-4(12)6(14)5(3)13/h1-2,7,12-15H
• InChI Key： MYLSTJOCQMOXOP-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=C(C=1O)O)O)O)(F)F

Computed Properties

• Exact Mass: 224.02964319g/mol
• Monoisotopic Mass: 224.02964319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Pyrogallols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Pyrogallols and derivatives

Additional information on 4-(2,2,2-trifluoro-1-hydroxyethyl)benzene-1,2,3-triol

Comprehensive Guide to 4-(2,2,2-trifluoro-1-hydroxyethyl)benzene-1,2,3-triol (CAS No. 2229630-97-9): Properties, Applications, and Market Insights

4-(2,2,2-trifluoro-1-hydroxyethyl)benzene-1,2,3-triol (CAS No. 2229630-97-9) is a fluorinated aromatic compound with a unique trifluoro-hydroxyethyl functional group. This specialty chemical has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential applications. The trifluoro-hydroxyethyl moiety enhances the compound's metabolic stability, making it valuable for drug discovery programs targeting enzyme inhibition.

Recent studies highlight the growing demand for fluorinated benzene derivatives like 4-(2,2,2-trifluoro-1-hydroxyethyl)benzene-1,2,3-triol in medicinal chemistry. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antioxidant agents. The presence of three hydroxyl groups on the benzene ring provides multiple sites for further chemical modifications, enabling the creation of diverse molecular architectures.

The synthesis of CAS 2229630-97-9 typically involves multi-step organic reactions starting from commercially available fluorinated precursors. Advanced purification techniques such as preparative HPLC are often employed to achieve the high purity required for pharmaceutical applications. Analytical characterization using NMR spectroscopy and mass spectrometry confirms the structure and purity of this compound.

In material science, 4-(2,2,2-trifluoro-1-hydroxyethyl)benzene-1,2,3-triol has shown promise as a precursor for high-performance polymers. The compound's ability to form hydrogen bonds and its thermal stability make it suitable for developing specialty coatings and adhesives. Recent patent filings indicate growing interest in using this chemical for creating fluorinated epoxy resins with enhanced chemical resistance.

The global market for fluorinated fine chemicals like 2229630-97-9 is projected to grow at a CAGR of 6.8% from 2023 to 2030, driven by increasing R&D investments in pharmaceutical and electronic materials sectors. Asia-Pacific currently dominates production, with several specialty chemical manufacturers offering custom synthesis services for this compound at various purity grades.

Environmental considerations regarding fluorinated organic compounds have led to improved synthetic protocols for 4-(2,2,2-trifluoro-1-hydroxyethyl)benzene-1,2,3-triol that minimize waste generation. Green chemistry approaches using catalytic methods and safer solvents are becoming standard practice in its production. Regulatory agencies continue to monitor the environmental impact of such compounds, prompting manufacturers to develop more sustainable processes.

Storage and handling of CAS 2229630-97-9 require standard laboratory precautions for organic compounds. The material should be kept in tightly sealed containers under inert atmosphere to prevent moisture absorption and oxidation. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended when working with this chemical.

Analytical methods for quality control of 4-(2,2,2-trifluoro-1-hydroxyethyl)benzene-1,2,3-triol typically involve reverse-phase HPLC with UV detection. The compound shows characteristic absorption maxima around 270-290 nm, which serves as a quality indicator. Residual solvent analysis by GC-MS is often performed to ensure compliance with pharmaceutical standards.

Future research directions for 2229630-97-9 include exploring its potential in metal-organic frameworks (MOFs) and as a ligand in catalytic systems. The multiple hydroxyl groups offer coordination sites for metal ions, creating opportunities for developing novel heterogeneous catalysts. Additionally, its fluorinated nature may contribute to unique electronic properties in materials applications.

For researchers sourcing 4-(2,2,2-trifluoro-1-hydroxyethyl)benzene-1,2,3-triol, verification of the compound's identity through NMR and HRMS data is crucial. Reputable suppliers provide comprehensive analytical certificates with each batch. Custom synthesis options are available for those requiring specific isotopic labeling or structural modifications of this versatile building block.